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Compound of Interest

Compound Name:
4-Dehydroxy-4-amino ezetimibe-

d4

Cat. No.: B12425964

Get Quote

Executive Summary & Strategic Utility
4-Dehydroxy-4-amino ezetimibe-d4 is a high-value Stable Isotope Labeled (SIL) internal

standard used in the bioanalysis of Ezetimibe and its metabolic profile.[1] In the biological

degradation of Ezetimibe (a cholesterol absorption inhibitor), the replacement of the phenolic

hydroxyl group with an amino moiety constitutes a significant metabolic or degradation pathway

(often referred to as the "Amino Analog" or Impurity/Metabolite).

Precise quantification of this analyte in plasma or urine requires an internal standard that

mirrors its physicochemical properties—retention time, ionization efficiency, and extraction

recovery—while remaining mass-resolved by mass spectrometry. The d4-isotopolog (typically

deuterated on the N-aryl fluorophenyl ring) serves this function, eliminating matrix effects

during LC-MS/MS analysis.

This guide details the de novo synthesis of this SIL standard, prioritizing isotopic purity (

) and stereochemical integrity at the azetidinone core.

Chemical Identity and Retrosynthetic Analysis[2][3]
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Target Molecule Profile
Chemical Name: (3R,4S)-1-(4-Fluorophenyl-d4)-3-[(3S)-3-(4-fluorophenyl)-3-

hydroxypropyl]-4-(4-aminophenyl)-2-azetidinone[1]

Molecular Formula:

Key Modification:

C4-Position: 4-Aminophenyl group (replacing 4-Hydroxyphenyl).[1][2][3]

N1-Position: 4-Fluorophenyl-2,3,5,6-d4 ring (Source of isotopic label).[1]

Retrosynthetic Strategy
To ensure high isotopic incorporation without scrambling, the deuterium label is introduced via

the starting aniline. The amino functionality is masked as a nitro group throughout the synthesis

to prevent side reactions during the Lewis acid-mediated cyclization.

Strategic Disconnections:

C3-C4 Bond Formation: Via the Evans-type asymmetric aldol-condensation/cyclization

(Schering-Plough route modification).[1]

Imine Formation: Condensation of 4-Fluoroaniline-d4 with 4-Nitrobenzaldehyde.[1]

Side Chain: Installation of the 3-hydroxypropyl side chain via a pre-functionalized glutaric

acid derivative.[1]
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Target: 4-Dehydroxy-4-amino Ezetimibe-d4
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Nitro-Azetidinone Core
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Figure 1: Retrosynthetic analysis showing the convergence of the deuterated aniline and the

nitro-benzaldehyde precursor.

Step-by-Step Synthesis Protocol
Phase 1: Preparation of the Deuterated Imine (The
"Labeling" Step)
This step locks the deuterium into the scaffold. We use 4-Fluoroaniline-d4 (commercially

available, >99 atom% D).

Reagents: 4-Fluoroaniline-d4 (1.0 eq), 4-Nitrobenzaldehyde (1.0 eq), Isopropanol (IPA).
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Protocol:

Dissolve 4-Nitrobenzaldehyde in IPA at ambient temperature.

Add 4-Fluoroaniline-d4 slowly.[1] The reaction is slightly exothermic.

Heat to 50°C for 2 hours. The product, (E)-N-(4-nitrobenzylidene)-4-fluoroaniline-d4, will

precipitate as a yellow solid.[1]

Cool to 0°C, filter, and wash with cold IPA.

Validation: Check 1H NMR. The aromatic region corresponding to the N-phenyl ring

should be silent (indicating d4 incorporation), while the nitro-phenyl protons remain.

Phase 2: Asymmetric Azetidinone Formation
We utilize the Evans chiral auxiliary approach to establish the (3R,4S) stereochemistry.

Reagents: 3-[5-(4-fluorophenyl)-1,5-dioxopentyl]-4-phenyl-1,3-oxazolidin-2-one (Side chain

precursor attached to chiral auxiliary), TiCl4, DIPEA, Deuterated Imine (from Phase 1).[1]

Protocol:

Enolization: Dissolve the oxazolidinone precursor in anhydrous DCM under

at -10°C. Add TiCl4 (1.1 eq) followed by DIPEA (2.5 eq). Stir for 1 hour to form the titanium
enolate.

Condensation: Cool to -40°C. Add the Deuterated Imine (dissolved in DCM) dropwise.

Cyclization: Stir for 3-4 hours at -40°C, then allow to warm to 0°C. Quench with acetic

acid/tartaric acid solution.

Workup: Extract with DCM. The resulting intermediate is the open-chain aldol adduct.[1]

To close the ring (if not spontaneous), treat with BSA (N,O-Bis(trimethylsilyl)acetamide)

and catalytic TBAF (tetrabutylammonium fluoride) in toluene at 50°C.

Result: The Nitro-Azetidinone Intermediate.
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Phase 3: Side Chain Reduction and Functional Group
Transformation
This is the critical divergence from standard Ezetimibe synthesis. We must reduce the side-

chain ketone to a chiral alcohol and the aromatic nitro group to an amine.[1]

Challenge: Standard CBS reduction reduces ketones. Catalytic hydrogenation reduces nitro

groups.[1]

Strategy: Stepwise reduction.

Step 3A: Ketone Reduction (Stereoselective)

Reagents: (R)-MeCBS catalyst (Corey-Bakshi-Shibata), Borane-DMS complex, THF.

Protocol:

Dissolve the Nitro-Azetidinone in dry THF.[1]

Add (R)-MeCBS (10 mol%) and cool to -20°C.

Slowly add

.[1] Monitor by HPLC.

Quench with MeOH.[1] This yields the (S)-hydroxyl side chain. The nitro group remains

intact under these conditions.

Step 3B: Nitro Reduction to Amino

Reagents: 10% Pd/C, Ammonium Formate (or H2 gas), Methanol.

Protocol:

Dissolve the hydroxy-nitro intermediate in Methanol.[1]

Add 10% Pd/C (5 wt%).
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Add Ammonium Formate (5 eq) and heat to mild reflux (or stir under H2 balloon at RT).

Note: Avoid high pressure/temperature to prevent hydrogenolysis of the benzylic C-OH or

the C-F bond.

Monitor strictly by LC-MS.[1] The mass will shift by -30 Da (loss of O2, gain of H2).

Filter through Celite to remove catalyst.[1]

Phase 4: Purification
Method: Preparative HPLC.[1][3][4]

Column: C18 Reverse Phase (e.g., Waters XBridge).

Mobile Phase: 0.1% Formic Acid in Water (A) / Acetonitrile (B). Gradient 20% B to 80% B.

Target: Collect the fraction corresponding to [M+H]+ ~413.2 (Calculation: Non-deuterated is

~409; d4 adds 4).

Characterization & Validation
To certify this compound as a Reference Standard, the following data is required.

Mass Spectrometry (LC-MS/MS)
Instrument: Triple Quadrupole (e.g., Sciex 6500+).

Mode: ESI Positive.[1]

Precursor Ion:

413.2

.

Product Ions:

Fragment A: Loss of the side chain.

Fragment B: Cleavage of the beta-lactam ring.[1][5]
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Verification: The fragments containing the N-phenyl ring must show the +4 mass shift

compared to the native amino-ezetimibe.[1]

NMR Spectroscopy
1H NMR (DMSO-d6, 500 MHz):

6.5 - 7.0 ppm: Look for the AA'BB' system of the 4-aminophenyl ring (distinct upfield shift
due to amino group).

7.0 - 7.4 ppm: The signals for the N-fluorophenyl ring should be absent (or <1% residual)
due to deuteration.[1]

4.5 ppm: Benzylic -OH doublet.

4.8 ppm: Amino

broad singlet (exchangeable with D2O).

Purity Specification Table
Test Method Acceptance Criteria

Appearance Visual Off-white to pale yellow solid

Chemical Purity HPLC-UV (254 nm) > 98.0%

Isotopic Purity HRMS / NMR > 99.0 atom% D (d0 < 0.5%)

Stereochemical Purity Chiral HPLC
> 98% de (diastereomeric

excess)

Mass Identification HRMS 413.19 ± 0.05 amu

Analytical Workflow Diagram
The following diagram illustrates the workflow for using this synthesized standard in a

bioanalytical assay (e.g., plasma stability study).

Biological Sample
(Plasma/Urine)

Add Internal Standard
(4-Dehydroxy-4-amino Ezetimibe-d4)

Extraction
(LLE or PPT)

LC-MS/MS Analysis
(MRM Mode)

Quantification
(Ratio Analyte/IS)
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Figure 2: Bioanalytical workflow utilizing the synthesized SIL standard.[1]

Stability and Handling
Storage: -20°C, protected from light and moisture. The amino group makes this analog more

susceptible to oxidation (browning) than the parent Ezetimibe.

Solubility: Soluble in Methanol, DMSO, and Acetonitrile. Sparingly soluble in water.

Reconstitution: Prepare stock solutions in DMSO; dilute working standards in 50:50

Water:MeOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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